Cas no 1805356-36-8 (4-Bromo-2-chloro-3-(difluoromethyl)pyridine-6-acetic acid)

• Product Name: 4-Bromo-2-chloro-3-(difluoromethyl)pyridine-6-acetic acid
• CAS No: 1805356-36-8
• MF: C₈H₅BrClF₂NO₂
• MW: 300.484607458115
• CID: 4859278
• Update Time: 2025-06-09

4-Bromo-2-chloro-3-(difluoromethyl)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-chloro-3-(difluoromethyl)pyridine-6-acetic acid

• Inchi： 1S/C8H5BrClF2NO2/c9-4-1-3(2-5(14)15)13-7(10)6(4)8(11)12/h1,8H,2H2,(H,14,15)
• InChI Key： OGGJMLWVLHGPAO-UHFFFAOYSA-N
• SMILES： BrC1=CC(CC(=O)O)=NC(=C1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2

Additional information on 4-Bromo-2-chloro-3-(difluoromethyl)pyridine-6-acetic acid

Chemical Profile of 4-Bromo-2-chloro-3-(difluoromethyl)pyridine-6-acetic acid (CAS No. 1805356-36-8)

4-Bromo-2-chloro-3-(difluoromethyl)pyridine-6-acetic acid, identified by its CAS number 1805356-36-8, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, including the presence of bromo, chloro, and difluoromethyl substituents, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The bromo and chloro substituents on the pyridine ring introduce electrophilic centers that facilitate various nucleophilic substitution reactions, enabling the construction of more complex molecular architectures. Additionally, the difluoromethyl group enhances the lipophilicity and metabolic stability of the compound, which are critical factors in drug design. These structural attributes have positioned 4-Bromo-2-chloro-3-(difluoromethyl)pyridine-6-acetic acid as a key building block in the synthesis of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The pyridine scaffold is particularly prominent in this area due to its ability to interact with biological targets such as enzymes and receptors. Specifically, derivatives of pyridine have been explored for their potential in treating neurological disorders, infectious diseases, and cancer. The incorporation of halogen atoms like bromo and chloro into these molecules often enhances binding affinity and selectivity, which are crucial for achieving therapeutic efficacy.

One of the most compelling applications of 4-Bromo-2-chloro-3-(difluoromethyl)pyridine-6-acetic acid is in the development of kinase inhibitors. Kinases are enzymes that play a central role in cell signaling pathways and are frequently dysregulated in diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to disrupt aberrant signaling networks and restore normal cellular function. The structural features of this compound make it an attractive candidate for generating kinase inhibitors, particularly those targeting tyrosine kinases, which are implicated in various cancers and inflammatory conditions.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery. The presence of difluoromethyl groups in 4-Bromo-2-chloro-3-(difluoromethyl)pyridine-6-acetic acid contributes to its metabolic stability by resisting oxidative degradation. This property is particularly valuable in pharmaceuticals, where long-term bioavailability is essential for therapeutic success. Moreover, fluorine atoms can influence the electronic properties of molecules, affecting their binding interactions with biological targets. This has led to the exploration of fluorinated pyridines as pharmacophores in drug design.

The synthesis of 4-Bromo-2-chloro-3-(difluoromethyl)pyridine-6-acetic acid involves multi-step organic transformations that highlight the compound's synthetic versatility. The bromination and chlorination steps are typically carried out using halogenating agents under controlled conditions to ensure regioselectivity. Subsequent introduction of the difluoromethyl group can be achieved through metal-catalyzed cross-coupling reactions or direct fluorination methods. These synthetic strategies underscore the compound's potential as a versatile intermediate in medicinal chemistry.

In conclusion, 4-Bromo-2-chloro-3-(difluoromethyl)pyridine-6-acetic acid (CAS No. 1805356-36-8) is a structurally unique and biologically relevant compound with significant implications for pharmaceutical research. Its combination of halogenated substituents and fluorinated groups makes it a valuable tool for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, its role in drug discovery is expected to expand further, contributing to advancements in medicinal chemistry and therapeutic innovation.